Cas no 42975-18-8 (sodium 4-(phenylazo)benzenesulphonate)

• Product Name: sodium 4-(phenylazo)benzenesulphonate
• CAS No: 42975-18-8
• MF: C₁₂H₉N₂NaO₃S
• MW: 284.266232252121
• CID: 928606
• PubChem ID: 23702652
• Update Time: 2025-04-19

sodium 4-(phenylazo)benzenesulphonate Chemical and Physical Properties

Names and Identifiers

• sodium 4-(phenylazo)benzenesulphonate
• sodium,4-phenyldiazenylbenzenesulfonate
• AG-F-52525
• CTK4I6851
• EINECS 256-030-1
• SODIUM 4-(PHENYLAZO)BENZENESULFONATE
• sodium 4-[(E)-phenyldiazenyl]benzenesulfonate
• NS00089039
• IGAOPIACQUBHLS-UHFFFAOYSA-M
• 42975-18-8
• NSC 226920

• Inchi： 1S/C12H10N2O3S.Na/c15-18(16,17)12-8-6-11(7-9-12)14-13-10-4-2-1-3-5-10;/h1-9H,(H,15,16,17);/q;+1/p-1/b14-13+;
• InChI Key： IGAOPIACQUBHLS-IERUDJENSA-M
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 285.03100
• Monoisotopic Mass: 284.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.3A^2

Experimental Properties

• Density: 1.33
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 87.47000
• LogP: 4.42950